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Compound of Interest

Compound Name: N-propylpropanamide

CAS No.: 3217-86-5

Cat. No.: B3051226

Get Quote

Based on a comprehensive review of scientific literature, N-propylpropanamide is not a

recognized or standard reagent utilized in peptide synthesis. Application notes and detailed

protocols for its use in this context cannot be provided, as there is no evidence to support its

function as a coupling agent, protecting group, or any other component in standard peptide

synthesis methodologies.

Peptide synthesis, the process of forming a peptide bond between two amino acids, is a

cornerstone of biochemistry, drug discovery, and materials science. This process requires a

specific set of reagents to proceed efficiently and with high fidelity. The core components of

modern peptide synthesis, particularly Solid-Phase Peptide Synthesis (SPPS), include:

Coupling Reagents: These are essential for activating the carboxylic acid group of an amino

acid to facilitate the formation of an amide (peptide) bond with the amino group of another.

Common classes of coupling reagents include:

Carbodiimides: Such as dicyclohexylcarbodiimide (DCC) and diisopropylcarbodiimide

(DIC).
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Phosphonium Salts: Such as BOP (Benzotriazol-1-yl-oxy-tris(dimethylamino)phosphonium

hexafluorophosphate) and PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium

hexafluorophosphate).

Uronium/Aminium Salts: Such as HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-

tetramethyluronium hexafluorophosphate) and HATU (O-(7-Azabenzotriazol-1-yl)-

N,N,N',N'-tetramethyluronium hexafluorophosphate).

Protecting Groups: Temporary protecting groups for the α-amino group of the amino acids

are crucial to ensure the stepwise and controlled elongation of the peptide chain. The most

common strategies are:

Fmoc (9-fluorenylmethyloxycarbonyl): Removed by a base, typically piperidine.

Boc (tert-butyloxycarbonyl): Removed by an acid, typically trifluoroacetic acid (TFA).

Solid Supports (Resins): In SPPS, the growing peptide chain is anchored to a solid support,

which simplifies the purification process at each step. Examples include Wang resin and

Rink amide resin.

Solvents and Other Reagents: A variety of solvents (like DMF and DCM), bases (like

DIPEA), and cleavage reagents are also integral to the process.

While N-propylpropanamide is a known chemical compound, its documented applications lie

in other fields. For instance, it has been mentioned in the context of organic synthesis as a

product of certain amidation reactions and has been investigated as a potential anti-wear

additive in lubricants. However, it does not possess the chemical properties typically required

for a reagent in peptide synthesis.

In summary, the request to create detailed application notes and protocols for N-
propylpropanamide as a reagent in peptide synthesis cannot be fulfilled due to the absence

of its use in this scientific domain. Researchers and professionals in drug development are

advised to consult literature on established and validated methods and reagents for peptide

synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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